1-(4-Amino-3-fluorophenyl)ethanone
Overview
Description
“1-(4-Amino-3-fluorophenyl)ethanone” is a chemical compound with the molecular formula C8H8FNO . It is also known by other names such as “4’-Amino-3’-fluoroacetophenone” and "1-(4-Amino-3-fluorophenyl)ethan-1-one" . The molecular weight of this compound is 153.15 g/mol .
Molecular Structure Analysis
The InChI string of “1-(4-Amino-3-fluorophenyl)ethanone” is InChI=1S/C8H8FNO/c1-5(11)6-2-3-8(10)7(9)4-6/h2-4H,10H2,1H3 . The Canonical SMILES string is CC(=O)C1=CC(=C(C=C1)N)F . These strings provide a standard way to encode the molecule’s structure and can be used to generate a 2D or 3D model of the molecule.
Physical And Chemical Properties Analysis
The computed properties of “1-(4-Amino-3-fluorophenyl)ethanone” include a molecular weight of 153.15 g/mol, XLogP3 of 1.1, hydrogen bond donor count of 1, hydrogen bond acceptor count of 3, and rotatable bond count of 1 . The topological polar surface area is 43.1 Ų, and the heavy atom count is 11 .
Scientific Research Applications
Pharmacology: Synthesis of Therapeutic Agents
1-(4-Amino-3-fluorophenyl)ethanone: is utilized in pharmacology for the synthesis of various therapeutic agents. Its structure serves as a key intermediate in the creation of compounds with potential antimalarial , antiviral , and neuroprotective effects . The compound’s ability to be transformed into different enantiomers makes it valuable for producing specific drugs that target certain receptors or enzymes within the body.
Material Science: Advanced Polymer Synthesis
In material science, 1-(4-Amino-3-fluorophenyl)ethanone can be incorporated into polymer chains to alter their properties. The introduction of a fluorinated aromatic compound can enhance the thermal stability and chemical resistance of polymers, making them suitable for high-performance applications in aerospace and electronics .
Chemical Synthesis: Building Block for Complex Molecules
This compound is a versatile building block in chemical synthesis. It can undergo various reactions, including condensation and nucleophilic substitution, to form complex organic molecules. These reactions are fundamental in the development of new chemical entities for research and industrial use .
Analytical Chemistry: Chromatographic Analysis
1-(4-Amino-3-fluorophenyl)ethanone: can be used as a standard in chromatographic analysis to identify and quantify similar compounds. Its distinct chemical signature allows for accurate calibration of analytical instruments, which is crucial in quality control and research settings .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, this compound’s unique structure enables it to act as an inhibitor for certain enzymes. Studying its interaction with enzymes can provide insights into enzyme mechanisms and aid in the design of new inhibitors for therapeutic purposes .
Environmental Research: Degradation Studies
Environmental research utilizes 1-(4-Amino-3-fluorophenyl)ethanone to study degradation processes of aromatic compounds. Understanding its breakdown pathways helps in assessing the environmental impact of related chemicals and in developing methods for their safe disposal .
Safety and Hazards
properties
IUPAC Name |
1-(4-amino-3-fluorophenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FNO/c1-5(11)6-2-3-8(10)7(9)4-6/h2-4H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HAGOSDNWHSSVDX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10994769 |
Source
|
| Record name | 1-(4-Amino-3-fluorophenyl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10994769 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Amino-3-fluorophenyl)ethanone | |
CAS RN |
73792-22-0 |
Source
|
| Record name | 1-(4-Amino-3-fluorophenyl)ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=73792-22-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(4-Amino-3-fluorophenyl)ethan-1-one | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0073792220 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-(4-Amino-3-fluorophenyl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10994769 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(4-amino-3-fluorophenyl)ethan-1-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.070.534 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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